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Mutation-Based Cross-Resistance Patterns

ACCase Resistance to . Reported Weeds /
. Cross-Resistance Patterns

Mutation Haloxyfop Context

Asp-2078-  Confirmed Confers resistance to all tested APP, CHD, Polypogon fugax (Asia

Gly and PPZ (pinoxaden) herbicides. [1] minor bluegrass) [1]

lle-2041- Confirmed Confers resistance to APPs (e.qg., Alopecurus

Asn fenoxaprop, clodinafop) and haloxyfop. myosuroides (black-
Resistance to CHDs (e.g., cycloxydim) is grass), Digitaria ciliaris
variable. [2] [3] [2] [3]

lle-2041- Confirmed Confers resistance to haloxyfop, but plants Poa annua [4]

Thr remain susceptible to clethodim (a CHD
herbicide). [4]

lle-1781- Confirmed Confers resistance to APPs (fenoxaprop, Alopecurus

Leu clodinafop, haloxyfop) and the CHD myosuroides (black-

herbicide cycloxydim. Resistance to
clethodim is inconsistent. [2]

grass) [2]
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Cross-Resistance Patterns

Trp-2027- Confirmed Confers cross-resistance to multiple APPs
CyslSer (haloxyfop, fenoxaprop, cyhalofop) and
pinoxaden. [3]

Gly-2096- Confirmed Confers resistance to APPs (fenoxaprop,

Ala clodinafop, haloxyfop). May confer
resistance to clethodim under sub-optimal
conditions. [2]

Reported Weeds /
Context

Digitaria ciliaris [3]

Alopecurus
myosuroides (black-
grass) [2]

The following workflow outlines a general approach for diagnosing haloxyfep resistance:

(Suspected Haloxyfop Resistanca

Dose-Response Assay

esistance confirmed

P450 Inhibitor Assay
(e.g., with malathion)

No change in sensitivity \Sensitivity restored

Result: Suspect Non-Target-Site

ACCase Gene Sequencing Resistance (NTSR)

utation detected

Result: Confirm Target-Site
Resistance (TSR)
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Experimental Protocols for Resistance Investigation

Here are detailed methodologies for key experiments cited in the research, which you can adapt for your own

investigations.

Dose-Response Assay

This protocol is used to confirm resistance and determine its level (e.g., GRso, LDso).

¢ Objective: To quantify the resistance level of a putative resistant (R) population compared to a
susceptible (S) standard.
o Key Steps:
o Plant Material: Grow seeds from both R and S populations under controlled conditions.
o Herbicide Treatment: At the 3-4 leaf stage, spray plants with a range of haloxyfop doses,
including the recommended field rate and multiples above and below it (e.g., up to 480 g ae
ha~! has been used). [4]
o Data Collection: After 21 days, record survival and above-ground fresh/dry weight.
o Data Analysis: Use statistical software to calculate the herbicide dose causing 50% growth
reduction (GRso) or 50% mortality (LDso). The Resistance Index (RI) is calculated as GRso(R) /
GRso(S). [4] [5] [1]

Investigating Non-Target-Site Resistance (NTSR)

This assay helps determine if enhanced metabolism contributes to resistance.

e Objective: To evaluate the potential involvement of cytochrome P450 monooxygenases in herbicide
metabolism.
o Key Steps:
o Pre-treatment: Apply the P450 inhibitor malathion (e.g., at 1000 g a.i. ha~1) to plants 1 hour
before applying haloxyfop. [4] [1]
o Herbicide Treatment: Apply a range of haloxyfop doses.
o Evaluation: If the resistance level (GRso) significantly decreases in the R population when
malathion is added, it suggests a P450-mediated NTSR mechanism. No change in sensitivity
indicates that this mechanism is not involved. [4] [1]
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Molecular Analysis for Target-Site Mutations

This protocol identifies specific resistance-endowing mutations in the ACCase gene.

¢ Objective: To detect known point mutations in the CT domain of the ACCase gene.
e Key Steps:
o DNA Extraction: Isolate genomic DNA from fresh leaf tissue of individual plants.
o PCR Amplification: Use specific primers to amplify the regions of the ACCase gene covering
known mutation sites (e.g., 1781, 2027, 2041, 2078). [4] [5] [1]
o Mutation Detection:
= Direct Sequencing: Sequence the PCR products and compare them to susceptible
reference sequences. [4]
= dCAPS Assay: A more efficient method for screening specific known mutations in a
population. It involves using restriction enzymes that cut PCR products based on the
presence of the mutation, followed by gel electrophoresis. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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